Cas no 74356-11-9 (iron abietate)
iron abietate structure
Product Name:iron abietate
CAS No:74356-11-9
MF:C60H87FeO6
MW:960.174200296402
CID:573314
Update Time:2023-11-18
iron abietate Chemical and Physical Properties
Names and Identifiers
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- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ironsalt, [1R-(1a,4ab,4ba,10aa)]- (9CI)
- iron abietate
- (1R,4aR,4bR,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylic acid
- iron
- Iron abietate, technical
- CID 126843354
- (1R)-1,2,3,4,4a,4bα,5,6,10,10aα-Decahydro-1,4aβ-dimethyl-7-isopropyl-1α-phenanthrenecarboxylic acid/iron,(1:x) salt
-
- Inchi: 1S/3C20H30O2.Fe/c3*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h3*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;;+3/p-3/t3*16-,17-,19-,20+;/m111./s1
- InChI Key: OFFKQZOHDWKCMB-KPFNJKCZSA-K
- SMILES: [Fe+3].[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 67
- Rotatable Bond Count: 3
- Complexity: 536
- Topological Polar Surface Area: 120
iron abietate Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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